N-(2-cyanophenyl)-2,4-diethoxybenzamide

• IUPAC Name: N-(2-cyanophenyl)-2,4-diethoxybenzamide
• InChI: InChI=1S/C18H18N2O3/c1-3-22-14-9-10-15(17(11-14)23-4-2)18(21)20-16-8-6-5-7-13(16)12-19/h5-11H,3-4H2,1-2H3,(H,20,21)
• InChI Key: SFCCXEWXAMFKLC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C(=O)NC2=CC=CC=C2C#N)OCC
• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol

Description

N-(2-cyanophenyl)-2,4-diethoxybenzamide, also known as CDEB, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic uses. CDEB belongs to the class of compounds known as benzamides, which have been shown to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. In

Mechanism of Action

The exact mechanism of action of N-(2-cyanophenyl)-2,4-diethoxybenzamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It also inhibits the activity of protein kinase C (PKC), a signaling pathway involved in the regulation of cell growth and survival. Furthermore, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. This compound also reduces the expression of genes involved in inflammation and pain. In addition, this compound has been shown to induce apoptosis in cancer cells by activating various signaling pathways involved in cell death.

Advantages and Limitations for Lab Experiments

N-(2-cyanophenyl)-2,4-diethoxybenzamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits a range of biological activities that make it useful for studying various diseases. However, there are also limitations to using this compound in lab experiments. It has low solubility in water, which can make it difficult to use in certain assays. In addition, the exact mechanism of action of this compound is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on N-(2-cyanophenyl)-2,4-diethoxybenzamide. One area of interest is the development of more potent and selective analogs of this compound that exhibit improved pharmacokinetic properties. Another area of interest is the investigation of the potential of this compound as a therapeutic agent for other diseases such as arthritis and neurodegenerative disorders. Finally, further studies are needed to elucidate the exact mechanism of action of this compound and its potential interactions with other drugs.

Synthesis Methods

The synthesis of N-(2-cyanophenyl)-2,4-diethoxybenzamide involves the reaction between 2,4-diethoxybenzoic acid and 2-aminobenzonitrile in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out under reflux in an appropriate solvent such as dichloromethane or dimethylformamide (DMF). The resulting product is purified by column chromatography to obtain pure this compound.

Scientific Research Applications

N-(2-cyanophenyl)-2,4-diethoxybenzamide has been extensively studied for its potential therapeutic uses in various diseases. It has been shown to exhibit anti-inflammatory and analgesic effects in animal models of acute and chronic pain. This compound has also been investigated for its anti-cancer properties, particularly in breast and lung cancer. Studies have shown that this compound inhibits cancer cell growth and induces apoptosis in cancer cells.